Cas no 1400770-52-6 ((2-Bromo-3,4,5-trifluorophenyl)boronic acid)
1400770-52-6 structure
Product Name:(2-Bromo-3,4,5-trifluorophenyl)boronic acid
CAS No:1400770-52-6
MF:C6H3BBrF3O2
MW:254.797031641006
CID:1093764
PubChem ID:71504321
Update Time:2025-04-20
(2-Bromo-3,4,5-trifluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (2-Bromo-3,4,5-trifluorophenyl)boronic acid
- 1400770-52-6
- (2-Bromo-3,4,5-trifluorophenyl)boronicacid
-
- Inchi： 1S/C6H3BBrF3O2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1,12-13H
- InChI Key： WEVLRLRJXYBSLM-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=CC=1B(O)O)F)F)F
Computed Properties
- Exact Mass: 253.93616g/mol
- Monoisotopic Mass: 253.93616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(2-Bromo-3,4,5-trifluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118525-1g |
(2-Bromo-3,4,5-trifluorophenyl)boronic acid |
1400770-52-6 | 95% | 1g |
568.00 USD | 2021-06-16 | |
| Chemenu | CM135129-1g |
(2-Bromo-3,4,5-trifluorophenyl)boronic acid |
1400770-52-6 | 95+% | 1g |
$568 | 2021-08-05 | |
| Chemenu | CM135129-1g |
(2-Bromo-3,4,5-trifluorophenyl)boronic acid |
1400770-52-6 | 95%+ | 1g |
$568 | 2023-01-09 | |
| Crysdot LLC | CD12145649-1g |
(2-Bromo-3,4,5-trifluorophenyl)boronic acid |
1400770-52-6 | 95+% | 1g |
$698 | 2024-07-23 |
(2-Bromo-3,4,5-trifluorophenyl)boronic acid Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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